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Compound of Interest

Compound Name: Fmoc-Inp-OH

Cat. No.: B557567 Get Quote

Essential Safety and Handling Guide for Fmoc-Inp-
OH
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensuring both personal safety and the integrity of experimental

outcomes. This guide provides essential, immediate safety and logistical information for the

handling and disposal of Fmoc-Inp-OH (N-Fmoc-isonipecotic acid), a building block used in

peptide synthesis.[1]

Data Presentation
A summary of the relevant physical, chemical, and hazard properties of Fmoc-Inp-OH is

presented below. Understanding these properties is crucial for making informed decisions on

its proper handling and disposal.

Quantitative Data Summary
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Property Value

CAS Number 148928-15-8[1][2]

Molecular Formula C₂₁H₂₁NO₄[1][2]

Molecular Weight 351.40 g/mol [1][2]

Appearance White to off-white or beige powder/solid[2][3]

Melting Point ~190 °C[2]

Storage Temperature Room temperature or 2-30°C[2]

GHS Pictogram GHS07 (Harmful)

Signal Word Warning

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

Precautionary Statements

P261 (Avoid breathing dust), P280 (Wear

protective gloves/eye protection/face

protection), P302+P352 (IF ON SKIN: Wash

with plenty of soap and water)

Personal Protective Equipment (PPE) Summary

A multi-layered approach to PPE is essential to minimize exposure risk. The following table

summarizes the recommended PPE for various laboratory operations involving Fmoc-Inp-OH.
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Operation
Eye & Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing &

Aliquoting (Solid)

Chemical safety

goggles or a face

shield worn over

safety glasses.[4]

[5][6]

Chemical-

resistant nitrile

gloves; double

gloving is

recommended.

[4][5][6]

Standard

laboratory coat.

[3][4][5]

Required. Use a

NIOSH-approved

respirator (e.g.,

N95) or conduct

work in a

ventilated

enclosure (fume

hood).[3][5][6]

Solution

Handling &

Reactions

Chemical safety

goggles.[3][4][7]

Chemical-

resistant nitrile

gloves.[3][4][7]

Standard

laboratory coat.

[3][4][7]

Generally not

required if

handled in a

chemical fume

hood.[4][5]

Spill Cleanup

Chemical splash

goggles and a

face shield.[4][5]

Heavy-duty,

chemical-

resistant gloves

(e.g., butyl

rubber).[5]

Chemical-

resistant apron

over a laboratory

coat.[5]

Air-purifying

respirator with

appropriate

cartridges.[5]

Waste Disposal
Chemical safety

goggles.[5][7]

Chemical-

resistant nitrile

gloves.[5][7]

Standard

laboratory coat.

[5][7]

Not generally

required if

handling sealed

containers.

Experimental Protocols
Operational Plan: Step-by-Step Handling Procedures
A systematic approach to handling Fmoc-Inp-OH is critical for safety and experimental

success.

Preparation and Engineering Controls:
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Designate a specific work area for handling Fmoc-Inp-OH, preferably within a certified

chemical fume hood.[6]

Ensure the work area is clean and free of incompatible materials.

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) before

starting.

Donning PPE:

Before handling the compound, put on the appropriate PPE as detailed in the table above.

This includes a lab coat, nitrile gloves, and chemical safety goggles.[3][4][7]

Handling the Solid:

Conduct all weighing and transfers of the solid powder inside a chemical fume hood or a

ventilated balance enclosure to minimize inhalation risks.[3][4][6]

Use a spatula to carefully transfer the desired amount of the compound, avoiding actions

that could generate dust.[4]

Keep the primary container tightly sealed when not in use.

Preparing Solutions:

When dissolving the solid, slowly add the solvent to the powder to prevent splashing and

aerosol generation.[3]

If necessary, use gentle vortexing or sonication to achieve complete dissolution.[8]

Ensure the chosen solvent is compatible and use appropriate glassware.

Clearly label the container with the chemical name, concentration, solvent, and date of

preparation.[3]

Post-Handling:
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After completing the task, decontaminate the work area with an appropriate solvent.

Properly doff PPE to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[6]

Disposal Plan: Step-by-Step Procedures
The fundamental principle for the disposal of Fmoc-Inp-OH is to treat it, along with any

contaminated materials, as hazardous chemical waste.[9][10] Under no circumstances should

this chemical be disposed of down the drain or in regular waste streams.[7][10]

Waste Segregation:

Keep Fmoc-Inp-OH waste separate from other chemical waste streams to prevent

unintended reactions.[7][9]

Solid Waste Disposal:

Collect any unused or expired solid Fmoc-Inp-OH and contaminated disposable items

(e.g., weigh boats, gloves, paper towels) in a designated, compatible, and sealable

hazardous waste container.[6][7][9]

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Fmoc-Inp-OH," and any other identifiers required by your institution.[7][9]

Liquid Waste Disposal:

Collect all liquid waste, including reaction mixtures, wash solvents (e.g., DMF, DCM), and

deprotection solutions (e.g., piperidine in DMF), in a dedicated, sealed, and properly

labeled hazardous liquid waste container.[6][7][9]

The label must identify all chemical constituents and their approximate concentrations.[9]

Storage and Final Disposal:

Store sealed waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.[7]
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All waste must be disposed of through your institution's certified Environmental Health and

Safety (EHS) department or a licensed chemical waste contractor.[6][7][9]

Mandatory Visualization
The following diagrams illustrate the logical workflows for handling Fmoc-Inp-OH safely.
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1. Preparation

2. Handling Solid

3. Solution Preparation

4. Post-Handling & Disposal

Designate Work Area
(Fume Hood)

Assemble Equipment

Don Appropriate PPE

Weigh Powder in
Ventilated Enclosure

Carefully Transfer Solid

Add Solvent to Solid

Dissolve (Vortex/Sonicate)

Label Container

Decontaminate Work Area

Segregate & Dispose Waste
(Solid & Liquid)

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Fmoc-Inp-OH.
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Solid or Liquid Spill Personal Exposure

Incident Occurs
(Spill or Exposure)

Evacuate & Ventilate Area Skin Contact:
Wash with soap & water.

Eye Contact:
Flush with water for 15 mins.

Inhalation:
Move to fresh air.

Contain Spill

Clean with Absorbent Material

Place in Hazardous
Waste Container

Seek Medical Attention
(If necessary)

Click to download full resolution via product page

Caption: Emergency response protocol for spills or personal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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